2'-Fluoro-4'-octyloxyacetophenone
Overview
Description
2-Fluoro-4'-octyloxyacetophenone, also known as FOA, is a synthetic compound used in scientific research. It belongs to the family of acetophenone derivatives and is widely used as a fluorescent probe for bioimaging and as a photosensitizer for photodynamic therapy. FOA has gained significant attention due to its unique chemical structure and diverse applications in various fields of research.
Scientific Research Applications
Fluorination and Synthesis of Fluorinated Compounds
Fluorinated compounds are pivotal in various chemical and pharmaceutical industries due to their unique properties. The synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones through iterative nucleophilic aromatic substitution highlights the importance of fluorinated acetophenones in producing novel fluorophores with enhanced photostability and improved spectroscopic properties (Woydziak et al., 2012). Similarly, electrophilic and nucleophilic side-chain fluorination of para-substituted acetophenones demonstrates diverse synthetic routes for producing α-fluoroacetophenones, highlighting the versatility of fluorinated acetophenones in organic synthesis (Fuglseth et al., 2008).
Development of Fluorescent Probes
The design and synthesis of fluorescent molecular probes are critical for biomedical applications. The exploration of fluorescence-based technologies using new classes of fluorophores, such as indolizino[3,2-c]quinolines, demonstrates the potential of fluorinated acetophenones in creating fluorescent probes suitable for aqueous systems (Park et al., 2015). Another study on fluorescent solvatochromic dyes based on 2,5-diphenyloxazoles, which embody dimethylamino and sulfonyl groups, illustrates the use of fluorinated acetophenones in developing ultrasensitive fluorescent molecular probes for studying biological events and processes (Diwu et al., 1997).
Enzyme-Catalyzed Reactions
Research on the biological Baeyer-Villiger oxidation of acetophenones using 19F NMR to study the time-dependent conversion of various fluorinated acetophenones provides insights into the enzymatic conversion of ring-substituted acetophenones to phenyl acetates. This process is valuable for the production of industrially relevant chemicals, showcasing the role of fluorinated acetophenones in biocatalysis and organic chemistry (Moonen et al., 2001).
Advanced Oxidation Processes
The study on the mineralization of 2,4-dichlorophenoxyacetic acid by advanced electrochemical oxidation processes reveals the degradation of organic pollutants using fluorinated compounds. This research demonstrates the applicability of fluorinated acetophenones in environmental chemistry and pollution control, contributing to the development of more efficient and green technologies for water treatment (Brillas et al., 2000).
Future Directions
properties
IUPAC Name |
1-(2-fluoro-4-octoxyphenyl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23FO2/c1-3-4-5-6-7-8-11-19-14-9-10-15(13(2)18)16(17)12-14/h9-10,12H,3-8,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YADHYLAWFKTTCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCOC1=CC(=C(C=C1)C(=O)C)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00379167 |
Source
|
| Record name | 2'-Fluoro-4'-octyloxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00379167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.35 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Fluoro-4'-octyloxyacetophenone | |
CAS RN |
203066-98-2 |
Source
|
| Record name | 1-[2-Fluoro-4-(octyloxy)phenyl]ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203066-98-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Fluoro-4'-octyloxyacetophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00379167 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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